Cas no 1261676-95-2 (3-Chloro-2-(perfluorophenyl)pyridine)

• Product Name: 3-Chloro-2-(perfluorophenyl)pyridine
• CAS No: 1261676-95-2
• MF: C₁₁H₃ClF₅N
• MW: 279.593239068985
• CID: 4927249
• Update Time: 2025-10-05

3-Chloro-2-(perfluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(perfluorophenyl)pyridine

• Inchi： 1S/C11H3ClF5N/c12-4-2-1-3-18-11(4)5-6(13)8(15)10(17)9(16)7(5)14/h1-3H
• InChI Key： YPTXVNSJKSOPKV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2-(perfluorophenyl)pyridine

Recent Advances in the Study of 3-Chloro-2-(perfluorophenyl)pyridine (CAS: 1261676-95-2)

The compound 3-Chloro-2-(perfluorophenyl)pyridine (CAS: 1261676-95-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 3-Chloro-2-(perfluorophenyl)pyridine as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its perfluorinated phenyl group and chloro-substituted pyridine moiety make it a valuable scaffold for designing molecules with enhanced binding affinity and metabolic stability. Researchers have successfully employed this compound in the development of kinase inhibitors, demonstrating its utility in targeting key signaling pathways involved in cancer and inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists utilized 3-Chloro-2-(perfluorophenyl)pyridine as a key building block for the synthesis of potent JAK2 inhibitors. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders. The researchers attributed this high potency to the electron-withdrawing effects of the perfluorophenyl group, which enhanced the compound's interaction with the ATP-binding site of the kinase.

Another significant application of 3-Chloro-2-(perfluorophenyl)pyridine has been in the field of agrochemicals. Recent patents have disclosed its use as a precursor for the synthesis of novel pesticides with improved efficacy and environmental safety profiles. The compound's ability to undergo selective functionalization at multiple sites has enabled the development of structurally diverse agrochemicals with tailored properties.

From a synthetic chemistry perspective, advances in the preparation of 3-Chloro-2-(perfluorophenyl)pyridine have been reported, with researchers developing more efficient and scalable routes. A recent publication in Organic Process Research & Development described a palladium-catalyzed cross-coupling approach that significantly improved the yield and purity of the compound compared to traditional methods. This advancement is expected to facilitate its broader adoption in both academic and industrial settings.

In conclusion, 3-Chloro-2-(perfluorophenyl)pyridine (CAS: 1261676-95-2) represents a promising chemical entity with diverse applications in medicinal chemistry and agrochemical development. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers exploring new therapeutic and agricultural solutions. Future research directions may focus on expanding its applications in other disease areas and optimizing its synthetic accessibility for large-scale production.